Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Neodol 25-3S interfacial tension reduction

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Neodol 25-3S

CAS No.: 12688-28-7

Cat. No.: S1825920

Available Information on Neodol 25-3S

The table below summarizes the basic identifying information I found for Neodel 25-3S. Please note that
specific quantitative data on its performance, such as interfacial tension reduction values or critical micelle

concentration (CMC), is not available in the search results.

Property Description

Product Name Neodol 25-3S [1] [2]

CAS Number 12688-28-7 [1] [2]
Chemical Formula | Molecular Weight Not explicitly specified [1] [2]

The search results indicate that Neodol 25-3S is primarily listed on chemical supplier catalogs, but its
technical data sheets and application notes are not publicly accessible, potentially due to patent restrictions

mentioned by one source [1].

Proposed Experimental Pathways
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In the absence of specific data, here are general protocols for evaluating Neodol 25-3S's interfacial tension
reduction properties. You can adapt these methods based on the compound's specific characteristics once you

obtain its technical data sheet.

Protocol 1: Determining Critical Micelle Concentration (CMC)

The CMC is a crucial parameter for any surfactant. This protocol outlines how to determine it using surface

tension measurements.

e Objective: To determine the Critical Micelle Concentration (CMC) of Neodol 25-3S and its
corresponding surface tension.

e Materials:

Neodol 25-3S sample

High-purity water

A series of volumetric flasks

o

o

o

o Tensiometer
e Procedure:

o Prepare a concentrated stock solution of Neodol 25-3S.

o Dilute the stock solution to create a series of solutions with concentrations ranging from below
to above the expected CMC.

o Measure the surface tension of each solution using a tensiometer. Ensure the temperature is
kept constant throughout the measurements.

o Plot the surface tension (y) against the logarithm of the concentration (log C).

o The CMC is identified as the point on the plot where the surface tension stops decreasing and
forms a plateau.

Protocol 2: Evaluating Interfacial Tension against Oils

This protocol assesses the effectiveness of Neodol 25-3S in lowering the interfacial tension between water

and various oils.

¢ Objective: To measure the interfacial tension between aqueous solutions of Neodol 25-3S and
different model oils.
e Materials:
o Neodol 25-3S solutions at various concentrations (including above the CMC)
o Model oils
o Spinning drop tensiometer or pendant drop tensiometer
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e Procedure:
o Prepare aqueous solutions of Neodol 25-3S at desired concentrations.
o Load the surfactant solution and the model oil into the tensiometer.
o Follow the instrument's specific procedures to measure the interfacial tension between the two
phases.
o Record the equilibrium interfacial tension values for each surfactant concentration and oil type.

Experimental Workflow for Surfactant Characterization

The following diagram outlines a logical workflow for the comprehensive evaluation of a surfactant like

Neodol 25-3S, from basic characterization to advanced property analysis.

Surfactant Evaluation Workflow
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Neodol 25-3S interfacial tension reduction]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1825920#neodol-25-3s-interfacial-

tension-reduction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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